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Compound of Interest

Compound Name: PCC0208017

Cat. No.: B10831311

Application Notes and Protocols for PCC0208017

For Researchers, Scientists, and Drug Development Professionals

Introduction

PCC0208017 is a potent and selective dual inhibitor of Microtubule Affinity Regulating Kinase 3
(MARK3) and MARKA4, with I1Cso values of 1.8 nM and 2.01 nM, respectively[1][2]. It exhibits
significantly lower activity against MARK1 and MARK2[1][2]. As a key regulator of microtubule
dynamics, PCC0208017 has been shown to disrupt these processes, leading to G2/M phase
cell cycle arrest and apoptosis[1][3]. These characteristics make it a valuable tool for research
in areas such as oncology, particularly in the study of gliomas, where it has demonstrated
robust anti-tumor activity both in vitro and in vivo[1][3][4]. This document provides detailed
protocols for the dissolution and storage of PCC0208017 for use in cell culture applications.
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Property Value Reference
N4-((1H-Pyrazol-3-yl)methyl)-
N2-(2-methyl-1,2,3,4-
Chemical Name tetrahydroisoquinolin-6-yl)-5- [2]
(trifluoromethyl)pyrimidine-2,4-
diamine
Molecular Formula C19H20F3N7 [1][4]
Molecular Weight 403.41 g/mol [1][5]
CAS Number 2623158-64-3 [1][5]
Off-white to light yellow solid
Appearance [1114]

powder

Solubility and Storage

Proper dissolution and storage of PCC0208017 are critical for maintaining its stability and

activity. The following tables summarize the recommended conditions.

Table 3.1: Solubility

Solvent Concentration Notes

Reference

Sonication or

ultrasonic assistance

is recommended for

complete dissolution.

>112.5 mg/mL (=

DMSO Use of newly opened, [1][6]
anhydrous DMSO is

278.9 mM)

advised as the

compound is

hygroscopic.

Table 3.2: Storage Conditions
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Storage ]

Form Shelf Life Reference
Temperature

Solid Powder -20°C 3years [1][6]

4°C 2 years [1]

In Solvent (Stock

) -80°C 6 months [1]
Solution)
-20°C 1 month [1][4]

Note: For long-term storage of the stock solution, -80°C is recommended to ensure stability for
up to 6 months.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PCC0208017, a common
starting concentration for cell culture experiments.

Materials:

PCC0208017 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

o Calculate the required mass of PCC0208017:
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o To prepare 1 mL of a 10 mM stock solution, you will need 4.034 mg of PCC0208017
(Molecular Weight = 403.41).

o Calculation: 0.01 mol/L * 0.001 L * 403.41 g/mol = 0.0040341 g = 4.034 mg

Weigh the PCC0208017 powder:

o Carefully weigh out the calculated amount of PCC0208017 powder and place it in a sterile
microcentrifuge tube.

Add DMSO:

o Add the desired volume of sterile DMSO to the tube containing the PCC0208017 powder.
For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolve the compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water
bath sonicator until the solution is clear.

Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions for Cell Culture

Materials:
e 10 mM PCC0208017 stock solution in DMSO
 Sterile cell culture medium appropriate for your cell line

Procedure:
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e Thaw the stock solution:
o Thaw an aliquot of the 10 mM PCC0208017 stock solution at room temperature.
 Dilute to the final working concentration:

o Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the
desired final concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.1%, to avoid solvent-induced cytotoxicity[4].

o Example Dilution for a 10 uM working solution:

= Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium to make a final
volume of 1 mL. This results in a final DMSO concentration of 0.1%.

e Apply to cells:

o Gently mix the working solution and immediately add it to your cell culture plates.

Signaling Pathway and Experimental Workflow
PCC0208017 Mechanism of Action

PCC0208017 primarily targets MARK3 and MARK4, leading to a cascade of downstream
effects that inhibit glioma cell progression. This includes the disruption of microtubule dynamics
and a decrease in the phosphorylation of Tau, a microtubule-associated protein[1][3].
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Caption: PCC0208017 inhibits MARK3/4, leading to cell cycle arrest and apoptosis.

Experimental Workflow for In Vitro Studies

The following diagram outlines the general workflow for preparing and using PCC0208017 in

cell culture experiments.
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Caption: Workflow for preparing and using PCC0208017 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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